4,4,5,5,5-pentafluoropentyl 4-chlorobenzoate

• IUPAC Name: 4,4,5,5,5-pentafluoropentyl 4-chlorobenzoate
• InChI: InChI=1S/C12H10ClF5O2/c13-9-4-2-8(3-5-9)10(19)20-7-1-6-11(14,15)12(16,17)18/h2-5H,1,6-7H2
• InChI Key: TXGLFCYRSLEXJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OCCCC(C(F)(F)F)(F)F)Cl
• Molecular Formula: C12H10ClF5O2
• Molecular Weight: 316.65 g/mol

Description

4,4,5,5,5-pentafluoropentyl 4-chlorobenzoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a fluorinated derivative of benzoic acid and has unique properties that make it suitable for use in many research applications.

Mechanism of Action

The mechanism of action of 4,4,5,5,5-pentafluoropentyl 4-chlorobenzoate is not well understood, but it is believed to interact with specific receptors in the body, leading to various biological effects. This compound has been shown to have an effect on the central nervous system, and it is believed to act as a GABA receptor agonist, which is responsible for its anxiolytic and sedative properties.
Biochemical and Physiological Effects:
4,4,5,5,5-pentafluoropentyl 4-chlorobenzoate has various biochemical and physiological effects, including its ability to reduce anxiety and promote relaxation. It has also been shown to have anticonvulsant properties, making it a potential treatment for epilepsy. Additionally, this compound has been shown to have anti-inflammatory properties, which could make it useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

The advantages of using 4,4,5,5,5-pentafluoropentyl 4-chlorobenzoate in lab experiments include its unique chemical properties, which make it suitable for use in the synthesis of other compounds. It is also relatively stable and has a long shelf life, making it easy to store and transport. However, the limitations of using this compound include its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are many future directions for research involving 4,4,5,5,5-pentafluoropentyl 4-chlorobenzoate. One potential area of research is the development of new drugs and pharmaceuticals using this compound as a building block. Additionally, further research is needed to understand the mechanism of action of this compound and its potential applications in the treatment of various medical conditions. Finally, there is a need for more research on the potential environmental impact of this compound and its derivatives.

Synthesis Methods

The synthesis of 4,4,5,5,5-pentafluoropentyl 4-chlorobenzoate involves the reaction of pentafluoropentanol and 4-chlorobenzoic acid in the presence of a catalyst. The reaction proceeds through an esterification process, where the alcohol group of pentafluoropentanol reacts with the carboxylic acid group of 4-chlorobenzoic acid, forming an ester bond. The resulting product is then purified using various techniques, such as column chromatography, to obtain a pure form of the compound.

Scientific Research Applications

4,4,5,5,5-pentafluoropentyl 4-chlorobenzoate has various scientific research applications, including its use as a building block in the synthesis of other compounds. This compound is used in the development of new materials, such as polymers, and in the production of liquid crystals. It is also used in the synthesis of drugs and pharmaceuticals due to its unique chemical properties.